![molecular formula C13H16N2O5 B2633748 (6-methyl-3-nitro-2-oxo-1H-pyridin-4-yl) 2-cyclopentylacetate CAS No. 868679-43-0](/img/structure/B2633748.png)
(6-methyl-3-nitro-2-oxo-1H-pyridin-4-yl) 2-cyclopentylacetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(6-methyl-3-nitro-2-oxo-1H-pyridin-4-yl) 2-cyclopentylacetate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, organic synthesis, and material science.
Scientific Research Applications
Synthesis and Molecular Structure : A study by Volkov et al. (2007) involved the synthesis of 4-nitro derivatives, including compounds related to the one , and their molecular structures were analyzed using X-ray structural analysis (Volkov et al., 2007).
Antibacterial Activity : El-Haggar et al. (2015) synthesized novel nitro-derivatives of pyridine, similar to the compound of interest, and evaluated their antibacterial activity. One of the derivatives showed promising activity against various bacterial strains (El-Haggar et al., 2015).
Spectroscopic Analysis : Cetina et al. (2010) synthesized and analyzed pyridine derivatives using spectroscopic methods. This study provides insights into the optical properties of such compounds (Cetina et al., 2010).
Crystal and Molecular Structures : Kucharska et al. (2013) determined the crystal and molecular structures of a related compound, 6-methyl-3-nitro-2-(2-phenylhydrazinyl)pyridine, providing valuable information on the structural properties of similar nitro-pyridine derivatives (Kucharska et al., 2013).
Microwave-Assisted Synthesis and Anticancer Activity : Hadiyal et al. (2020) proposed a microwave-assisted synthesis method for polysubstituted pyran derivatives, which were then evaluated for anticancer activity. This study might offer insights into potential applications of similar compounds in cancer research (Hadiyal et al., 2020).
Pyridone Substituted Phthalocyanines : Abdurrahmanoğlu et al. (2018) used a similar pyridine derivative to prepare novel phthalocyanines, exploring their photophysico-chemical properties and potential applications in materials science (Abdurrahmanoğlu et al., 2018).
properties
IUPAC Name |
(6-methyl-3-nitro-2-oxo-1H-pyridin-4-yl) 2-cyclopentylacetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2O5/c1-8-6-10(12(15(18)19)13(17)14-8)20-11(16)7-9-4-2-3-5-9/h6,9H,2-5,7H2,1H3,(H,14,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XVPHFQHVCBTTOL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=O)N1)[N+](=O)[O-])OC(=O)CC2CCCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.